Cas no 2167229-94-7 (methyl 3-hydroxy-2-4-(propan-2-yl)cyclohexylpropanoate)

• Product Name: methyl 3-hydroxy-2-4-(propan-2-yl)cyclohexylpropanoate
• CAS No: 2167229-94-7
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 5938573
• PubChem ID: 165962804
• Update Time: 2025-05-28

methyl 3-hydroxy-2-4-(propan-2-yl)cyclohexylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-2-4-(propan-2-yl)cyclohexylpropanoate
• methyl 3-hydroxy-2-[4-(propan-2-yl)cyclohexyl]propanoate
• 2167229-94-7
• EN300-1459467

• Inchi： 1S/C13H24O3/c1-9(2)10-4-6-11(7-5-10)12(8-14)13(15)16-3/h9-12,14H,4-8H2,1-3H3
• InChI Key： ILRZPKROTXHMJQ-UHFFFAOYSA-N
• SMILES： OCC(C(=O)OC)C1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 228.17254462g/mol
• Monoisotopic Mass: 228.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-hydroxy-2-4-(propan-2-yl)cyclohexylpropanoate

Comprehensive Analysis of Methyl 3-hydroxy-2-4-(propan-2-yl)cyclohexylpropanoate (CAS No. 2167229-94-7)

In the realm of organic chemistry and pharmaceutical intermediates, methyl 3-hydroxy-2-4-(propan-2-yl)cyclohexylpropanoate (CAS No. 2167229-94-7) has garnered significant attention due to its unique structural properties and potential applications. This ester derivative, characterized by a cyclohexyl backbone and a hydroxypropanoate moiety, is increasingly studied for its role in synthetic pathways and functional material development. Researchers and industries are particularly interested in its stereochemistry, solubility, and reactivity, which make it a versatile building block for advanced chemical synthesis.

The compound’s CAS No. 2167229-94-7 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its systematic name, methyl 3-hydroxy-2-4-(propan-2-yl)cyclohexylpropanoate, reflects the presence of a hydroxyl group and an isopropyl-substituted cyclohexane ring, which contribute to its distinct physicochemical properties. Recent studies highlight its potential in flavor and fragrance formulations, where its ester functionality and chiral center enable nuanced aromatic profiles. Additionally, its compatibility with green chemistry principles aligns with the growing demand for sustainable synthetic routes.

From a technical perspective, the synthesis of methyl 3-hydroxy-2-4-(propan-2-yl)cyclohexylpropanoate often involves catalytic hydrogenation or enzymatic resolution to achieve high enantiomeric purity—a key concern for pharmaceutical applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its structural integrity. The compound’s logP value and hydrogen bonding capacity further influence its behavior in biological systems, making it a subject of interest in drug delivery research.

Industry trends indicate rising queries about CAS 2167229-94-7 suppliers, methyl 3-hydroxy-2-4-(propan-2-yl)cyclohexylpropanoate price, and custom synthesis services, reflecting its commercial viability. Meanwhile, academic discussions often focus on its mechanistic pathways and derivatization potential, particularly in peer-reviewed journals covering medicinal chemistry and material science. As regulatory frameworks evolve, compliance with REACH and GMP standards remains a priority for manufacturers.

In conclusion, methyl 3-hydroxy-2-4-(propan-2-yl)cyclohexylpropanoate exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from fine chemicals to biodegradable polymers—underscore its relevance in addressing contemporary challenges. Future research may explore its utility in catalysis or bio-based solvents, further solidifying its role in a circular economy.